5-Chloro-2-thienylzinc bromide

• IUPAC Name: bromozinc(1+);5-chloro-2H-thiophen-2-ide
• InChI: InChI=1S/C4H2ClS.BrH.Zn/c5-4-2-1-3-6-4;;/h1-2H;1H;/q-1;;+2/p-1
• InChI Key: DIICBFYMXBZSTF-UHFFFAOYSA-M
• Canonical SMILES: C1=[C-]SC(=C1)Cl.[Zn+]Br
• Molecular Formula: C4H2BrClSZn
• Molecular Weight: 262.9 g/mol

Description

5-Chloro-2-thienylzinc bromide is a valuable reagent widely used in the biomedicine industry. This compound is commonly employed in the synthesis of various pharmaceuticals, especially those targeting diseases related to the central nervous system, inflammation, and cancer. Its unique structure and properties make it an essential tool for medicinal chemists in the development of novel drug candidates.

Molecular Structure Analysis

The molecular formula of 5-Chloro-2-thienylzinc bromide is C4H2BrClSZn. It has a molecular weight of 262.87. The InChI key is DIICBFYMXBZSTF-UHFFFAOYSA-M.

Physical And Chemical Properties Analysis

5-Chloro-2-thienylzinc bromide is a light to dark brown liquid. It has a density of 0.984 g/mL at 25°C. It should be stored at a temperature between 2-8°C.

Scientific Research Applications

Preparation and Utilization in Organic Synthesis

5-Chloro-2-thienylzinc bromide has been a focus in the preparation of thienylzinc reagents, notably in the field of organic synthesis. A study by Jung, Cho, and Kim (2013) developed a facile protocol for preparing 5-bromo-2-thienylzinc bromide, showcasing its utility in site-selective oxidative additions and cross-coupling reactions (Jung, Cho, & Kim, 2013). Similarly, Fillon, Gosmini, and Périchon (2003) described a chemical method for synthesizing various functionalized aryl- and thienylzinc species, including 5-Chloro-2-thienylzinc bromide, under mild conditions using a simple cobalt catalyst and zinc dust (Fillon, Gosmini, & Périchon, 2003).

Role in Polymer Chemistry

In the field of polymer chemistry, 5-Chloro-2-thienylzinc bromide plays a significant role, particularly in the synthesis of conducting polymers. Rieke and Kim (2012) noted its use in the production of poly(3-hexylthiophene), a conducting polymer with applications in photovoltaics, electrochromic devices, and other chemical devices (Rieke & Kim, 2012).

Disinfection By-Product Formation Studies

Studies on water treatment processes have also incorporated 5-Chloro-2-thienylzinc bromide. Research by Chang, Lin, and Chiang (2001) investigated the role of bromide, including compounds like 5-Chloro-2-thienylzinc bromide, in the formation of disinfection by-products during chlorination (Chang, Lin, & Chiang, 2001).

Development of Advanced Organic Intermediates

5-Chloro-2-thienylzinc bromide is utilized in the development of various organic intermediates. Gosmini, Amatore, Claudel, and Périchon (2005) reported on the preparation of aryl or thienyl zinc intermediates from corresponding chlorides, demonstrating the compound's versatility in organic chemistry (Gosmini, Amatore, Claudel, & Périchon, 2005).

Safety and Hazards

5-Chloro-2-thienylzinc bromide is classified as Acute Tox. 4 Oral, Carc. 2, Eye Irrit. 2, Flam. Liq. 2, STOT SE 3. The hazard statements include H225, H302, H319, H335, H351. The precautionary statements include P210, P280, P301 + P312 + P330, P305 + P351 + P338, P370 + P378, P403 + P235.

Mechanism of Action

Target of Action

5-Chloro-2-thienylzinc bromide is a reagent widely used in the biomedicine industry . .

Biochemical Pathways

It’s commonly employed in the synthesis of various pharmaceuticals, especially those targeting diseases related to the central nervous system, inflammation, and cancer .

Result of Action

It’s commonly employed in the synthesis of various pharmaceuticals .

Action Environment

It’s known that the compound is stored at a temperature of 2-8°c .